Cas no 62485-98-7 (1-acetyl-1H-Indole-3-acetonitrile)

1-acetyl-1H-Indole-3-acetonitrile structure
62485-98-7 structure
Product Name:1-acetyl-1H-Indole-3-acetonitrile
CAS No:62485-98-7
MF:C12H10N2O
MW:198.22060251236
CID:443134
PubChem ID:12324165
Update Time:2025-04-19

1-acetyl-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-1H-Indole-3-acetonitrile
    • 1H-Indole-3-acetonitrile, 1-acetyl-
    • 2-(1-acetylindol-3-yl)acetonitrile
    • (1-Acetyl-1H-indol-3-yl)acetonitrile
    • SCHEMBL8803444
    • 62485-98-7
    • N-Acetyl-indol-3-acetonitril
    • 1-Acetyl-3-indolylacetonitrile
    • DTXSID70489126
    • Inchi: 1S/C12H10N2O/c1-9(15)14-8-10(6-7-13)11-4-2-3-5-12(11)14/h2-5,8H,6H2,1H3
    • InChI Key: QVXKKOGYIMENPO-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=C(CC#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.79
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